Cas no 1133-78-4 (4-Quinazolinecarboxylicacid, 2,3,5,6,7,8-hexahydro-2-oxo-)

• Product Name: 4-Quinazolinecarboxylicacid, 2,3,5,6,7,8-hexahydro-2-oxo-
• CAS No: 1133-78-4
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 218580
• PubChem ID: 3013978
• Update Time: 2025-06-11

4-Quinazolinecarboxylicacid, 2,3,5,6,7,8-hexahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinecarboxylicacid, 2,3,5,6,7,8-hexahydro-2-oxo-
• 2-Oxo-1,2,5,6,7,8-hexahydro-quinazoline-4-carboxylic acid
• 2-oxo-1,2,5,6,7,8-hexahydroquinazoline-4-carboxylic acid
• 2-oxo-5,6,7,8-tetrahydro-1H-quinazoline-4-carboxylic acid
• 4-quinazolinecarboxylic acid, 1,2,5,6,7,8-hexahydro-2-oxo-
• 4-quinazolinecarboxylic acid, 5,6,7,8-tetrahydro-2-hydroxy-
• DTXSID80150355
• 1133-78-4
• 1,2,5,6,7,8-Hexahydro-2-oxo-4-quinazolinecarboxylic acid
• AKOS005567654
• BAA13378
• VS-02826
• TJS
• AKOS005622717
• 2-oxo-1,2,5,6,7,8-hexahydroquinazoline-4-carboxylicacid

• MDL： MFCD09996826
• Inchi： 1S/C9H10N2O3/c12-8(13)7-5-3-1-2-4-6(5)10-9(14)11-7/h1-4H2,(H,12,13)(H,10,11,14)
• InChI Key： STARWXDKVTUOKH-UHFFFAOYSA-N
• SMILES： O=C1N=C(C(=O)O)C2=C(CCCC2)N1

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.069142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8
• XLogP3: 0.4

Experimental Properties

• Density: 1.59
• Refractive Index: 1.71
• PSA: 78.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Quinazolinecarboxylicacid, 2,3,5,6,7,8-hexahydro-2-oxo-

4-Quinazolinecarboxylic Acid, 2,3,5,6,7,8-Hexahydro-2-Oxo- (CAS No. 1133-78-4): A Comprehensive Overview

4-Quinazolinecarboxylic acid, 2,3,5,6,7,8-hexahydro-2-oxo- (CAS No. 1133-78-4) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazoline derivatives and has garnered considerable attention due to its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of 4-quinazolinecarboxylic acid, 2,3,5,6,7,8-hexahydro-2-oxo-, is characterized by a quinazoline ring system with a carboxylic acid group attached to the fourth position. The hexahydro substitution and the oxo group at the second position contribute to its unique properties and reactivity. The molecular formula of this compound is C₁₀H₁₁NO₃, and its molecular weight is approximately 193.20 g/mol.

The synthesis of 4-quinazolinecarboxylic acid, 2,3,5,6,7,8-hexahydro-2-oxo-, can be achieved through various routes. One common method involves the cyclization of an appropriate precursor followed by oxidation to form the oxo group. For instance, a typical synthetic pathway starts with the condensation of an aniline derivative with a suitable aldehyde or ketone to form an intermediate imine. This intermediate is then cyclized under acidic conditions to form the quinazoline ring. Subsequent reduction and oxidation steps yield the final product. Recent studies have explored more efficient and environmentally friendly synthetic methods, such as using green solvents and catalysts to improve yield and reduce by-products.

The biological activities of 4-quinazolinecarboxylic acid, 2,3,5,6,7,8-hexahydro-2-oxo-, have been extensively investigated due to its potential as a lead compound in drug discovery. One of the key areas of interest is its antitumor activity. Research has shown that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. For example, a study published in the *Journal of Medicinal Chemistry* demonstrated that 4-quinazolinecarboxylic acid derivatives exhibit potent antiproliferative effects against human breast cancer cells by downregulating the expression of key oncogenes.

In addition to its antitumor properties, 4-quinazolinecarboxylic acid has also been studied for its anti-inflammatory and antiviral activities. Preclinical studies have indicated that certain derivatives of this compound can reduce inflammation by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, recent research has explored its potential as an antiviral agent against viral infections such as influenza and herpes simplex virus (HSV). These findings suggest that 4-quinazolinecarboxylic acid derivatives may have broad-spectrum therapeutic applications beyond cancer treatment.

The pharmacokinetic properties of 4-quinazolinecarboxylic acid are also important considerations for its development as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. However, further optimization may be necessary to enhance its stability and reduce potential side effects. Ongoing research is focused on developing prodrugs and delivery systems to improve the pharmacological properties of this compound.

In conclusion, 4-quinazolinecarboxylic acid, 2,3,5,6,7,8-hexahydro-2-oxo- (CAS No. 1133-78-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and versatile synthetic methods make it an attractive candidate for further investigation in drug discovery and development. As research in this area continues to advance, it is likely that new derivatives with enhanced properties will be discovered, opening up new avenues for treating various diseases.